Cocinic Acid
Cocinic Acid
Brand Name:
Vulcanchem
CAS No.:
61788-47-4
VCID:
VC0012489
InChI:
InChI=1S/C19H21NO5/c1-20-6-5-19-11-3-4-13(21)17(19)25-16-14(24-2)8-10(18(22)23)9(15(16)19)7-12(11)20/h3-4,8,11-13,17,21H,5-7H2,1-2H3,(H,22,23)/t11-,12+,13-,17-,19-/m0/s1
SMILES:
CN1CCC23C4C1CC5=C2C(=C(C=C5C(=O)O)OC)OC3C(C=C4)O
Molecular Formula:
C19H21NO5
Molecular Weight:
343.379
Cocinic Acid
CAS No.: 61788-47-4
Main Products
VCID: VC0012489
Molecular Formula: C19H21NO5
Molecular Weight: 343.379
CAS No. | 61788-47-4 |
---|---|
Product Name | Cocinic Acid |
Molecular Formula | C19H21NO5 |
Molecular Weight | 343.379 |
IUPAC Name | (4R,4aR,7S,7aR,12bS)-7-hydroxy-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-11-carboxylic acid |
Standard InChI | InChI=1S/C19H21NO5/c1-20-6-5-19-11-3-4-13(21)17(19)25-16-14(24-2)8-10(18(22)23)9(15(16)19)7-12(11)20/h3-4,8,11-13,17,21H,5-7H2,1-2H3,(H,22,23)/t11-,12+,13-,17-,19-/m0/s1 |
Standard InChIKey | PZKXRDPRLQDAFK-IWKDVGJASA-N |
SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5C(=O)O)OC)OC3C(C=C4)O |
Synonyms | Fatty acids, coco;COCONUT ACID;Coconut oil acid;Cocinic acid;.alpha.-Cocinic acid;3-Benzenedicarboxylic acid, 4-hydroxy-6-methyl-1;Coconut oil fatty acid;Edenor K 8-18 MY |
Last Modified | Aug 20 2021 |
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